Cas no 61995-96-8 (2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-1-(2-thienyl)-)

• Product Name: 2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-1-(2-thienyl)-
• CAS No: 61995-96-8
• MF: C₁₅H₉ClO₃S
• MW: 304.748162031174
• CID: 461295
• PubChem ID: 12354781
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-1-(2-thienyl)-
• 6-chloro-4-hydroxy-1-thiophen-2-ylnaphthalene-2-carboxylic acid
• DTXSID70493642
• 61995-96-8
• 6-Chloro-4-hydroxy-1-(thiophen-2-yl)naphthalene-2-carboxylic acid

• Inchi： 1S/C15H9ClO3S/c16-8-3-4-9-10(6-8)12(17)7-11(15(18)19)14(9)13-2-1-5-20-13/h1-7,17H,(H,18,19)
• InChI Key： ZNEVSOHCUTYGHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CC(C(=O)O)=C2C1=CC=CS1)O

Computed Properties

• Exact Mass: 303.99617
• Monoisotopic Mass: 303.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 57.53